Cas no 2549030-61-5 (2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2549030-61-5
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5314637
• PubChem ID: 154830531
• Update Time: 2025-06-08

2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(3-Pyridinylmethyl)-4-piperidinyl]methoxy]pyrazine
• 2549030-61-5
• AKOS040717168
• F6702-2155
• 2-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine

• Inchi： 1S/C16H20N4O/c1-2-15(10-17-5-1)12-20-8-3-14(4-9-20)13-21-16-11-18-6-7-19-16/h1-2,5-7,10-11,14H,3-4,8-9,12-13H2
• InChI Key： HSNCJEWOBDXNMN-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)CC1CCN(CC2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 284.16371127g/mol
• Monoisotopic Mass: 284.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 419.7±35.0 °C(Predicted)
• pka: 7.52±0.10(Predicted)

Additional information on 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine

Introduction to 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2549030-61-5)

2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2549030-61-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research developments surrounding this compound.

The chemical structure of 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine is composed of a pyrazine core linked to a piperidine ring through a methoxy bridge. The pyridine moiety attached to the piperidine ring adds to the compound's complexity and contributes to its pharmacological profile. The presence of these functional groups suggests that the compound may exhibit potent interactions with various biological targets, including receptors and enzymes.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways for therapeutic purposes. 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine has been identified as a promising candidate due to its ability to selectively interact with certain receptors and enzymes. Studies have shown that this compound can effectively modulate the activity of G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases.

One of the key areas of research involving 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine is its potential as an antipsychotic agent. GPCRs play a crucial role in the regulation of neurotransmitter systems, and dysregulation of these systems is often associated with psychiatric disorders such as schizophrenia. Preclinical studies have demonstrated that 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine can effectively modulate dopamine and serotonin receptors, which are implicated in the pathophysiology of schizophrenia. These findings suggest that this compound may offer a novel therapeutic approach for treating this debilitating condition.

Beyond its potential as an antipsychotic agent, 2-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine has also shown promise in cancer research. Several studies have explored its ability to inhibit the activity of specific kinases involved in cancer cell proliferation and survival. For instance, it has been reported that this compound can selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By targeting CDKs, 2-{1-[(Pyridin--3-yl)methyl]piperidin--4-yl}methoxy)pyrazine may help to arrest cancer cell growth and induce apoptosis, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of 2-{1-[(Pyridin--3-yl)methyl]piperidin--4-yl}methoxy)pyrazine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.

In addition to its therapeutic potential, 2-{1-[(Pyridin--3-yl)methyl]piperidin--4-yl}methoxy)pyrazine has also been investigated for its use as a tool compound in basic research. Its ability to selectively modulate specific biological targets makes it valuable for studying receptor function and signaling pathways in both in vitro and in vivo models. This versatility has led to its use in various academic and industrial research settings.

The synthesis of 2-{1-[(Pyridin--3-yl)methyl]piperidin--4-yl}methoxy)pyrazine involves several well-established chemical reactions, including coupling reactions and functional group transformations. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if needed for clinical trials or commercialization.

In conclusion, 2-{1-[(Pyridin- (CAS No. 2549030-) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with promising results suggesting that it may offer new treatment options for various diseases.